N-benzyl-4-(1-methyl-1H-pyrazol-5-yl)thiophene-2-sulfonamide

• IUPAC Name: 2-[[4-[2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C24H22N4O3S2/c1-14-6-4-5-7-18(14)26-21(30)13-32-24-27-19(12-20(29)28-24)22-15(2)25-23(33-22)16-8-10-17(31-3)11-9-16/h4-12H,13H2,1-3H3,(H,26,30)(H,27,28,29)
• InChI Key: VPEMDYMNAKBDCZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CSC2=NC(=CC(=O)N2)C3=C(N=C(S3)C4=CC=C(C=C4)OC)C
• Molecular Formula: C24H22N4O3S2
• Molecular Weight: 478.6 g/mol
• CAS No.: 1115866-68-6

Description

N-benzyl-4-(1-methyl-1H-pyrazol-5-yl)thiophene-2-sulfonamide is an organic compound that belongs to the class of sulfonamides. It has been widely used in scientific research due to its unique structural properties and potential therapeutic applications.

Scientific Research Applications

Synthesis and Characterization

N-benzyl-4-(1-methyl-1H-pyrazol-5-yl)thiophene-2-sulfonamide derivatives have been synthesized and characterized for their potential in various scientific applications. This includes exploration for anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. Notably, certain derivatives have shown promising results as anti-inflammatory and analgesic agents without causing significant tissue damage in liver, kidney, colon, and brain, compared to controls or celecoxib. Some compounds also displayed modest inhibition of HCV NS5B RdRp activity, suggesting potential therapeutic applications (Ş. Küçükgüzel et al., 2013).

Anticancer and Antiproliferative Activities

Studies have also focused on the synthesis and biological evaluation of 1,5-diarylpyrazole class derivatives, including this compound, for their ability to inhibit cyclooxygenase-2 (COX-2) in vitro and in vivo. This research aimed to identify compounds with acceptable pharmacokinetic profiles for the treatment of conditions such as rheumatoid arthritis and osteoarthritis. The identification of potent and selective COX-2 inhibitors highlights the therapeutic potential of these derivatives (T. Penning et al., 1997).

Enzyme Inhibition and Molecular Interaction

The synthesized derivatives have been investigated for their inhibitory activities on carbonic anhydrase isoenzymes and acetylcholinesterase enzyme, demonstrating significant inhibition. This suggests their utility in developing novel inhibitors with low cytotoxicity and potential applications in treating diseases associated with these enzymes. The study further emphasizes the importance of designing compounds that combine multiple pharmacophoric features to achieve desired bioactivities (Dilan Ozmen Ozgun et al., 2019).

Antimicrobial Applications

Research into the antimicrobial activity of novel thiourea, hydrazine, fused pyrimidine, and 2-(4-substituted)anilinobenzoazole derivatives containing sulfonamido moieties, including this compound, has been conducted. These studies aim to develop new antimicrobial agents with potent activity against a range of bacterial strains, contributing to the fight against resistant microbial infections (M. El-Gaby et al., 2002).